Cas no 58949-87-4 (4,6,7a-Tris(1,1-dimethylethyl)-7aH-1,2,3-benzodithiazole)

• Product Name: 4,6,7a-Tris(1,1-dimethylethyl)-7aH-1,2,3-benzodithiazole
• CAS No: 58949-87-4
• MF: C₁₈H₂₉NS₂
• MW: 323.559562444687
• CID: 5667448
• Update Time: 2023-09-11

4,6,7a-Tris(1,1-dimethylethyl)-7aH-1,2,3-benzodithiazole Chemical and Physical Properties

Names and Identifiers

• 4,6,7a-Tris(1,1-dimethylethyl)-7aH-1,2,3-benzodithiazole

• Inchi： 1S/C18H29NS2/c1-15(2,3)12-10-13(16(4,5)6)14-18(11-12,17(7,8)9)20-21-19-14/h10-11H,1-9H3
• InChI Key： QHSVRDCAQTYMIA-UHFFFAOYSA-N
• SMILES： S1C2(C(C)(C)C)C=C(C(C)(C)C)C=C(C(C)(C)C)C2=NS1

Experimental Properties

• Density: 1.03±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 98.5-99.5 °C
• Boiling Point: 392.4±45.0 °C(Predicted)
• pka: 4.15±0.40(Predicted)